Cas no 852141-83-4 (N-{3-5-(2-ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(2-ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-83-4
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 6009003
• PubChem ID: 4422595
• Update Time: 2025-05-22

N-{3-5-(2-ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(2-ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• Methanesulfonamide, N-[3-[5-(2-ethoxyphenyl)-4,5-dihydro-1-(1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-
• 852141-83-4
• N-(3-(5-(2-ethoxyphenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• AKOS001471629
• F0652-0241
• N-[3-[3-(2-ethoxyphenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• Z57514527
• AKOS016881850
• N-{3-[5-(2-ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• Inchi： 1S/C21H25N3O4S/c1-4-21(25)24-19(17-11-6-7-12-20(17)28-5-2)14-18(22-24)15-9-8-10-16(13-15)23-29(3,26)27/h6-13,19,23H,4-5,14H2,1-3H3
• InChI Key： RYFSEXGARJBPDK-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CC=C3OCC)N(C(=O)CC)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 573.5±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on N-{3-5-(2-ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-[5-(2-Ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No. 852141-83-4)

N-{3-[5-(2-Ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, with the CAS registry number 852141-83-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a methanesulfonamide group attached to a phenyl ring substituted with a pyrazole moiety. The pyrazole ring itself is further substituted with a 2-ethoxyphenyl group and a propanoyl chain, making it a highly functionalized molecule with potential applications in drug discovery.

Recent studies have highlighted the importance of pyrazole-containing compounds in the development of bioactive molecules. The presence of the pyrazole ring in this compound suggests potential anti-inflammatory, antioxidant, or anticancer properties. Researchers have been particularly interested in the role of such heterocyclic compounds in modulating cellular pathways associated with chronic diseases. For instance, the propanoyl group attached to the pyrazole may enhance the compound's ability to interact with specific protein targets, thereby influencing its pharmacokinetic profile.

The methanesulfonamide group is another critical feature of this compound. Methanesulfonamides are known for their stability and ability to act as leaving groups in certain chemical reactions. In this context, it may serve as a bioisosteric replacement for other functional groups, potentially improving the compound's bioavailability or reducing toxicity. Recent advancements in computational chemistry have allowed researchers to model the interactions between this group and various biological systems, providing deeper insights into its mechanism of action.

The 2-ethoxyphenyl substituent introduces additional complexity to the molecule. Ethoxy groups are commonly used in drug design to enhance solubility and permeability. In this case, the ethoxy group may also contribute to the compound's ability to cross cellular membranes, making it more effective in reaching its intended biological targets. Furthermore, the phenolic nature of this substituent could facilitate hydrogen bonding interactions with proteins or enzymes, potentially enhancing its therapeutic efficacy.

From an analytical standpoint, this compound has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed information about its molecular structure and purity, which are essential for ensuring reproducibility in preclinical studies. Additionally, researchers have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise synthesis strategies.

In terms of applications, N-{3-[5-(2-Ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide holds promise as a lead compound for drug development. Its unique combination of functional groups makes it an attractive candidate for targeting diseases such as cancer, inflammation, or neurodegenerative disorders. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, N-{3-[5-(2-Ethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide (CAS No. 852141-83_4) represents a sophisticated molecule with significant potential in medicinal chemistry. Its intricate structure and diverse functional groups make it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a key role in advancing our understanding of complex biological systems and developing innovative treatments for human diseases.